Cas no 1420-55-9 (thiethylperazine)

• Product Name: thiethylperazine
• CAS No: 1420-55-9
• MF: C₂₂H₂₉N₃S₂
• MW: 399.615762472153
• MDL: MFCD00865537
• CID: 93689
• PubChem ID: 5440
• Update Time: 2025-10-30

thiethylperazine Chemical and Physical Properties

Names and Identifiers

• thiethylperazine
• 2-ethylthio-10-(3-(4-methylpiperazin-1-yl)propyl)phenothiazine
• Ethylthioperazine.
• thietylperazine
• Tietylperazine
• Torecane
• 2-ethylsulfanyl-10-[3-(4-methylpiperazin-1-yl)propyl]phenothiazine
• 2-(Ethylthio)-10-[3-(4-methyl-1-piperazinyl)propyl]-10H-phenothiazine
• EN300-19766526
• 2-ethylsulfanyl-10-[3-(4-methylpiperazin-1-yl)propyl]phenothiazine;2-oxidanylbutanedioic acid
• Norzine
• Thiethylperazine [USAN:INN:BAN]
• Tresten (Salt/Mix)
• BCP09601
• 2-(ethylthio)-10-[3-(4-methyl-1-piperazinyl)propyl]phenothiazine;2-hydroxybutanedioic acid
• Tietilperazina
• Norzine (Salt/Mix)
• 2-(Ethylthio)-10-(3-(4-methyl-1-piperazinyl)propyl)phenothiazine
• 2-(ethylsulfanyl)-10-[3-(4-methylpiperazin-1-yl)propyl]-10H-phenothiazine
• 1179-69-7
• 2-(ethylthio)-10-[3-(4-methylpiperazin-1-yl)propyl]-10H-phenothiazine
• Thiethylperazinum [INN-Latin]
• XCTYLCDETUVOIP-UHFFFAOYSA-N
• SCHEMBL49124
• THIETHYLPERAZINE [VANDF]
• 2-(ethylthio)-10-[3-(4-methylpiperazino)propyl]phenothiazine;malic acid
• THIETHYLPERAZINE [INN]
• THIETHYLPERAZINE [MART.]
• MS-26778
• Q372725
• HY-B1794
• 2-(Ethylsulfanyl)-10-[3-(4-methyl-1-piperazinyl)propyl]-10H-phenothiazine #
• THIETHYLPERAZINE [WHO-DD]
• DB00372
• THIETHYLPERAZINE [USAN]
• MLS002154140
• Thioethylperazine
• NCGC00262537-04
• THIETHYLPERAZINE [HSDB]
• GTPL7306
• UNII-8ETK1WAF6R
• AB00514742
• NSC130044
• 10H-Phenothiazine, 2-(ethylthio)-10-(3-(4-methyl-1-piperazinyl)propyl)-
• 3-Ethylmercapto-10-(1'-methylpiperazinyl-4'-propyl)phenothiazine
• CHEMBL1378
• Thiethylperazine (USAN/INN)
• CHEBI:9544
• cid_3085006
• Thiethylperazine maleate
• Torecan
• 2-(ethylthio)-10-(3-(4-methylpiperazin-1-yl)propyl)-10H-phenothiazine
• BDBM78436
• Norzine (*Dimaleate*)
• 1420-55-9
• 10H-Phenothiazine, 2-(ethylthio)-10-[3-(4-methyl-1-piperazinyl)propyl]-
• SMR001233447
• EINECS 215-819-0
• C07132
• THIETHYLPERAZINE [MI]
• Phenothiazine, 2-(ethylthio)-10-(3-(4-methyl-1-piperazinyl)propyl)-
• CS-0013829
• D02354
• Theithylperazine
• Thiethylperazine maleate (Salt/Mix)
• L000871
• 2-(Ethylthio)-10-[3-(4-methyl-1-piperazinyl)propyl]phenothiazine
• HSDB 3400
• Tietilperazina [DCIT]
• Thiethylperazinum
• GS-95 (*Dimaleate*)
• Torecan (Salt/Mix)
• NS00004048
• 8ETK1WAF6R
• 2-(Ethylthio)-10-[3-(4-methyl-1-piperazinyl)propyl]phenthiazine
• Phenothiazine, 2-(ethylthio)-10-[3-(4-methyl-1-piperazinyl)propyl]-
• Thiethylpipezazine
• ETHYLTHIOPERAZINE
• DTXSID1023651
• DA-78419
• BRD-K69600043-328-05-5

• MDL： MFCD00865537
• Inchi： 1S/C22H29N3S2/c1-3-26-18-9-10-22-20(17-18)25(19-7-4-5-8-21(19)27-22)12-6-11-24-15-13-23(2)14-16-24/h4-5,7-10,17H,3,6,11-16H2,1-2H3
• InChI Key： XCTYLCDETUVOIP-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N(C2C=C(C=CC1=2)SCC)CCCN1CCN(C)CC1

Computed Properties

• Exact Mass: 399.18000
• Monoisotopic Mass: 399.180289
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 60.3

Experimental Properties

• Density: 1.1684 (rough estimate)
• Melting Point: 62-64°
• Boiling Point: bp0.01 227°
• Flash Point: 292.4°C
• Refractive Index: 1.5605 (estimate)
• PSA: 60.32000
• LogP: 4.97960

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Phenothiazines

Additional information on thiethylperazine

Professional Introduction to Thiethylperazine (CAS No. 1420-55-9)

Thiethylperazine, a compound with the chemical formula C₁₈H₂₃N₃S and the CAS number 1420-55-9, is a well-documented pharmaceutical agent that has garnered significant attention in the field of chemobiology and medicinal chemistry. This compound, classified as an antipsychotic, has been extensively studied for its pharmacological properties and therapeutic applications. Its molecular structure, characterized by a combination of aromatic rings and a sulfur-containing side chain, contributes to its unique mechanism of action, making it a subject of considerable interest in both clinical and academic research.

The primary pharmacological target of thiethylperazine is the dopamine D₂ receptor, which is central to its antipsychotic effects. By binding to this receptor, thiethylperazine effectively modulates dopaminergic pathways, thereby alleviating symptoms associated with psychotic disorders such as schizophrenia. This mechanism has been further explored in recent years, with studies highlighting its potential in treating not only acute episodes but also chronic conditions related to dopamine dysregulation.

In recent years, research has delved deeper into the molecular interactions between thiethylperazine and its biological targets. Advanced techniques such as X-ray crystallography and computational modeling have provided unprecedented insights into how thiethylperazine interacts with the D₂ receptor at the atomic level. These studies have not only reinforced the understanding of its therapeutic efficacy but also opened avenues for developing novel derivatives with enhanced pharmacokinetic profiles.

Beyond its well-established role in psychiatry, thiethylperazine has shown promise in other therapeutic areas. Emerging research suggests that it may have neuroprotective properties, which could be beneficial in conditions like Parkinson's disease where dopaminergic neuronal loss is a key pathological feature. Additionally, preliminary studies have explored its potential in managing symptoms associated with severe nausea and vomiting, leveraging its antiemetic effects.

The synthesis and characterization of thiethylperazine have also seen advancements, particularly in terms of green chemistry approaches. Modern synthetic methodologies focus on reducing waste and improving yield while maintaining high purity standards. These efforts align with global initiatives to promote sustainable pharmaceutical manufacturing, ensuring that the production of thiethylperazine remains environmentally responsible.

The clinical application of thiethylperazine has been further supported by recent clinical trials that have demonstrated its efficacy in diverse patient populations. These trials have not only validated existing uses but also identified new indications where thiethylperazine could play a significant role. The results from these studies have been instrumental in updating treatment guidelines and improving patient outcomes worldwide.

As the field of chemobiology continues to evolve, thiethylperazine remains a cornerstone compound for researchers exploring novel therapeutic strategies. Its well-characterized pharmacology provides a robust foundation for investigating new drug candidates that aim to replicate or improve upon its therapeutic benefits. Collaborative efforts between academia and industry are essential in harnessing the full potential of thiethylperazine and related compounds.

In conclusion, thiethylperazine (CAS No. 1420-55-9) stands as a testament to the advancements made in understanding and treating neurological disorders. Its multifaceted applications, coupled with ongoing research efforts, ensure that it will remain a relevant and valuable compound in the pharmaceutical landscape for years to come.